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Compound of Interest

Compound Name: Arachidyl laurate

Cat. No.: B1598217 Get Quote

Eicosyl Dodecanoate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of

eicosyl dodecanoate, also known as behenyl laurate. The information is compiled to support

professionals in the fields of chemistry, materials science, and drug development in

understanding and utilizing this long-chain wax ester.

Core Physicochemical Properties
Eicosyl dodecanoate (CAS No: 42231-82-3) is the ester formed from the esterification of

dodecanoic acid (lauric acid) and eicosanol (arachidyl alcohol).[1] It is a saturated wax ester

with long alkyl chains, contributing to its lipophilic nature.[2][3] At room temperature, it exists as

a white solid.[3]
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Property Value Reference

Molecular Formula C32H64O2 [1]

Molecular Weight 480.8 g/mol

Boiling Point 507°C at 760 mmHg

Density 0.858 g/cm³

LogP (Octanol-Water Partition

Coefficient)
11.49

Polar Surface Area (PSA) 26.30 Å²

Refractive Index 1.456

Flash Point 269.7°C

Vapor Pressure 2.12E-10 mmHg at 25°C

Spectroscopic Data
While extensive experimental spectra for eicosyl dodecanoate are not readily available in

public databases, the expected spectral characteristics can be inferred from its structure and

data on similar long-chain esters.
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Spectroscopy Expected Characteristics

¹H NMR

- A triplet around 4.0 ppm corresponding to the

protons on the carbon adjacent to the ester

oxygen (-O-CH₂-).- A triplet around 2.2 ppm for

the protons on the carbon alpha to the carbonyl

group (-CH₂-C=O).- A triplet at approximately

0.9 ppm for the terminal methyl groups of both

the fatty acid and fatty alcohol chains.

¹³C NMR

- A peak around 174 ppm for the carbonyl

carbon (C=O) of the ester.- A signal at

approximately 64 ppm for the carbon of the -O-

CH₂- group.- Multiple peaks in the 20-35 ppm

range for the methylene carbons of the long

alkyl chains.- A peak around 14 ppm for the

terminal methyl carbons.

Infrared (IR) Spectroscopy

- A strong absorption band around 1740 cm⁻¹

due to the C=O stretching vibration of the ester

group.- Strong C-H stretching vibrations in the

2850-2960 cm⁻¹ region, characteristic of the

long alkyl chains.- A C-O stretching band in the

1150-1250 cm⁻¹ region.

Mass Spectrometry

- A molecular ion peak corresponding to the

molecular weight of eicosyl dodecanoate (480.8

m/z).

Experimental Protocols
Synthesis of Eicosyl Dodecanoate via Lipase-Catalyzed
Esterification
The synthesis of eicosyl dodecanoate is commonly achieved through the esterification of

dodecanoic acid and eicosanol. Enzymatic synthesis using lipase is a preferred method due to

its high selectivity and mild reaction conditions, which minimizes the formation of byproducts.

Materials:
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Dodecanoic acid (Lauric acid)

Eicosanol (Arachidyl alcohol)

Immobilized lipase (e.g., from Candida antarctica)

Anhydrous organic solvent (e.g., hexane or toluene)

Molecular sieves (for water removal)

Procedure:

Reactant Preparation: Dodecanoic acid and eicosanol are dissolved in an anhydrous organic

solvent in a reaction vessel. A typical molar ratio of fatty acid to alcohol is 1:1 to 1:1.2.

Enzyme Addition: The immobilized lipase is added to the reactant mixture. The enzyme

loading is typically between 5% and 10% (w/w) of the total substrate weight.

Reaction Conditions: The mixture is incubated at a controlled temperature, generally

between 40°C and 60°C, with constant stirring. To drive the equilibrium towards ester

formation, the water produced during the reaction is removed. This can be achieved by

performing the reaction under a vacuum or by adding molecular sieves to the reaction

medium.

Monitoring the Reaction: The progress of the esterification can be monitored by taking

aliquots at different time intervals and analyzing the fatty acid content by titration with a

standard alkali solution or by gas chromatography (GC).

Product Isolation and Purification: Once the reaction reaches the desired conversion, the

enzyme is removed by filtration. The solvent is then evaporated under reduced pressure.

The resulting crude ester can be purified by column chromatography on silica gel or by

recrystallization from a suitable solvent.

Potential Applications and Biological Activity
Currently, there is limited publicly available information on the specific biological activity of

eicosyl dodecanoate. Its constituent molecules, dodecanoic acid and eicosanol, offer some

insights into its potential properties. Dodecanoic acid is known for its antimicrobial properties.
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Due to its high lipophilicity and waxy nature, eicosyl dodecanoate is a candidate for various

applications in the pharmaceutical and cosmetic industries:

Drug Delivery: It can be used in the formulation of lipid-based drug delivery systems, such as

solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs), to enhance the

solubility and bioavailability of poorly water-soluble drugs.

Cosmetics and Personal Care: Its emollient and moisturizing properties make it suitable for

use in skin creams, lotions, and other personal care products.

Food Industry: It has potential as a coating agent for fruits and other food products to prevent

moisture loss and extend shelf life.

While no specific signaling pathways for eicosyl dodecanoate have been elucidated, it is

hypothesized that, like other fatty acid derivatives, it could potentially modulate inflammatory

pathways such as NF-κB and MAPK.

Safety and Toxicology
Specific safety and toxicity data for eicosyl dodecanoate are not readily available. For many

alkyl esters, the Cosmetic Ingredient Review (CIR) Expert Panel has concluded that they are

safe in present practices of use and concentration when formulated to be non-irritating. As with

any chemical, it should be handled in a well-ventilated area, and direct contact with skin and

eyes should be avoided. It should be stored in a cool, dry place away from oxidizing agents.
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Caption: Workflow for the synthesis of eicosyl dodecanoate.
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Caption: Hypothetical anti-inflammatory mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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